BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling H-D-
Phg-OH

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: H-D-Phg-OH

Cat. No.: B555899

Essential Safety and Handling Guide for H-D-
Phg-OH

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with H-D-Phg-OH (D-Phenylglycine).
The following procedures are designed to ensure a safe laboratory environment and proper
management of this chemical from acquisition to disposal.

Chemical Identification and Properties

H-D-Phg-OH is a non-proteinogenic amino acid derivative commonly used in peptide
synthesis.[1][2] While one Safety Data Sheet (SDS) classifies it as a non-hazardous substance,
it is imperative to handle it with the care accorded to all laboratory chemicals.[3]
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Identifier Value Source(s)

Chemical Name H-D-Phg-OH; D-Phenylglycine  [4][5][6]

(2R)-2-amino-2-phenylacetic
Synonyms _ _ (41161
acid; D-(-)-alpha-Phenylglycine

CAS Number 875-74-1 [5]
Molecular Formula CsHsNO2 [4115]
Molecular Weight 151.2 g/mol [5]
Form Solid [2]

Hazard Identification and Risk Assessment

According to available safety data, H-D-Phg-OH is not classified as a hazardous substance or
mixture under the OSHA Hazard Communication Standard.[3] However, as a combustible solid
and fine powder, it may pose a dust explosion risk if dispersed in the air in sufficient
concentrations.[2][3] The primary risks are associated with physical contact and inhalation of
dust.

Risk Mitigation Workflow

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.peptide.com/custdocs/MSDS%20UHG221%20H-D-Phg.pdf
https://www.peptide.com/product/h-d-phg-oh-875-74-1/
https://p3bio.com/h-d-phg-oh/
https://www.peptide.com/custdocs/MSDS%20UHG221%20H-D-Phg.pdf
https://p3bio.com/h-d-phg-oh/
https://www.peptide.com/product/h-d-phg-oh-875-74-1/
https://www.peptide.com/custdocs/MSDS%20UHG221%20H-D-Phg.pdf
https://www.peptide.com/product/h-d-phg-oh-875-74-1/
https://www.peptide.com/product/h-d-phg-oh-875-74-1/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/47531
https://www.benchchem.com/product/b555899?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/sigma/g8898
https://www.sigmaaldrich.com/HK/zh/product/aldrich/47531
https://www.sigmaaldrich.com/US/en/sds/sigma/g8898
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Risk Assessment

Start: Handling H-D-Phg-OH

Review Safety Data Sheet (SDS

Gs the chemical a fine powder’a

Yes

(Task involves weighing or transfer’a

Yes, potential for dust No

PPE Determination

Add Respiratory Protection
(N95 Respirator)

Mandatory PPE:
- Safety Glasses
- Lab Coat
- Nitrile Gloves

Click to download full resolution via product page

Caption: Risk assessment for determining appropriate PPE.

Personal Protective Equipment (PPE) Protocol
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Even with a non-hazardous classification, a baseline of PPE is mandatory to prevent contact
and contamination. For related compounds, the use of eye shields, gloves, and a respirator is
recommended.[2]

Protection Type Specification Purpose

Protects eyes from dust

Eye Protection Safety glasses or goggles )
particles.
Hand Protection Nitrile gloves Prevents direct skin contact.
_ Protects skin and clothing from
Body Protection Standard laboratory coat o
contamination.
Recommended when handling
) ) ) powder outside a fume hood or
Respiratory N95 respirator (or equivalent)

when dust generation is likely

(e.g., weighing).

Procedural Protocol: Donning and Doffing PPE
e Donning (Putting On):
1. Perform hand hygiene.
2. Put on the lab coat and fasten it completely.
3. If required, put on the N95 respirator, ensuring a proper seal.
4. Put on safety glasses or goggles.
5. Put on gloves, pulling the cuffs over the sleeves of the lab coat.
» Doffing (Taking Off):
1. Remove gloves using a technique that avoids skin contact with the exterior of the glove.

2. Remove the lab coat by folding it inward and avoiding contact with the contaminated
exterior.
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3. Perform hand hygiene.
4. Remove eye protection.
5. Remove the respirator (if used).

6. Perform thorough hand hygiene.

Safe Handling and Operational Workflow

Adherence to a structured workflow minimizes exposure and ensures operational safety.

Operational Workflow for Handling H-D-Phg-OH
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1. Preparation

- Assemble all required equipment
- Don appropriate PPE

2. Chemical Handling
- Work in a designated area or fume hood
- Carefully weigh or transfer solid
- Avoid generating dust

3. Experimental Use

- Proceed with the planned experiment
- Keep containers tightly closed when not in use

4. Decontamination
- Clean work surfaces and equipment
- Doff PPE correctly

5. Waste Disposal

- Segregate and label all waste streams
- Store waste in a designated area

Click to download full resolution via product page

Caption: Step-by-step workflow for safe chemical handling.

Storage:

o Store H-D-Phg-OH in a tightly closed container in a dry, well-ventilated area.[3]
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e For long-term stability, storage at 2-8°C is recommended for the solid, while solutions should
be kept at -20°C for one month or -80°C for six months.[1][2]

Spill and Emergency Procedures

In case of accidental exposure or spills, immediate and appropriate action is critical.

Exposure / Spill First Aid / Response Protocol

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, removing contact lenses if

present.[3] Seek medical attention.

Take off all contaminated clothing immediately.
Skin Contact [3] Rinse the affected skin area with copious

amounts of water.[3]

Move the individual to fresh air.[3] If breathing is
Inhalation difficult, provide oxygen and seek medical

attention.

Do not induce vomiting. Have the person drink
Ingestion two glasses of water at most.[3] Seek immediate

medical attention.

Evacuate the immediate area.[3] Wearing

appropriate PPE, gently sweep or scoop the
Minor Spill (Solid) solid material into a labeled waste container,

avoiding dust generation.[3] Clean the affected

area thoroughly.

Evacuate the laboratory and alert personnel.
Major Spill Contact your institution's Environmental Health
& Safety (EH&S) department immediately.

Disposal Plan

Proper disposal is essential to protect the environment and comply with regulations. Do not let
the product enter drains.[3]
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Procedural Protocol: Waste Disposal
e Solid Waste:

o Collect all H-D-Phg-OH waste and any materials used for cleaning spills (e.g., paper
towels, contaminated gloves) in a designated, compatible, and clearly labeled hazardous
waste container.[7][8]

o The container should be kept closed except when adding waste.[7]
e Contaminated PPE:

o All disposable PPE (gloves, respirators) used while handling the chemical should be
considered contaminated.

o Place this waste into the designated solid chemical waste stream.
o Empty Containers:

o Empty containers must be labeled with a hazardous waste tag and collected by your
institution's EH&S department for disposal.[9]

e Waste Pickup:
o Store the sealed waste container in a designated secondary containment area.

o Submit a hazardous waste pickup request through your institutional EH&S online portal.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling H-D-Phg-
OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555899#personal-protective-equipment-for-handling-
h-d-phg-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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